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Calicheamicin

DNA damage enediyne antibiotics double-strand breaks
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C55H74IN3O21S4
Molecular Weight 1368.4 g/mol
Cat. No. B15605642
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Technical Parameters

Basic Identity
Product NameCalicheamicin
Molecular FormulaC55H74IN3O21S4
Molecular Weight1368.4 g/mol
Structural Identifiers
InChIInChI=1S/C55H74IN3O21S4/c1-12-57-30-24-73-35(22-34(30)68-6)78-48-43(63)40(26(3)75-53(48)77-33-17-15-13-14-16-19-55(67)23-32(61)41(58-54(66)72-10)38(33)29(55)18-20-82-84-81-11)59-80-36-21-31(60)50(28(5)74-36)83-51(65)37-25(2)39(56)46(49(71-9)45(37)69-7)79-52-44(64)47(70-8)42(62)27(4)76-52/h13-14,18,26-28,30-31,33-36,40,42-44,47-48,50,52-53,57,59-60,62-64,67H,12,20-24H2,1-11H3,(H,58,66)/b14-13+,29-18-/t26-,27+,28-,30+,31+,33+,34+,35+,36+,40-,42+,43+,44-,47-,48-,50-,52+,53+,55-/m1/s1
InChIKeyHXCHCVDVKSCDHU-CAKVDLBNSA-N
Commercial & Availability
Standard Pack Sizes0.5 mg / 1 mg / 5 mg / 10 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Calicheamicin: Enediyne DNA Cleavage Agent

Calicheamicin (primarily calicheamicin γ1I, CAS 108212-75-5) is a naturally occurring enediyne antitumor antibiotic isolated from Micromonospora echinospora ssp. calichensis [1]. It belongs to the enediyne class of DNA-damaging agents and functions by binding the DNA minor groove with high sequence specificity (TCCT/AGGA motifs) and generating double-strand DNA breaks through Bergman cycloaromatization [2]. Calicheamicin is the cytotoxic warhead in two FDA-approved antibody–drug conjugates (ADCs): gemtuzumab ozogamicin (Mylotarg) targeting CD33 for acute myeloid leukemia (AML) and inotuzumab ozogamicin (Besponsa) targeting CD22 for B-cell acute lymphoblastic leukemia (B-ALL), making it one of the most clinically validated ADC payloads available for licensing and procurement [3]. The potency of calicheamicin is characterized by its ability to produce double-stranded DNA breaks at sub-picomolar concentrations in cell-free systems, with typical IC50 values in the 0.1–1 nM range against tumor cell lines [4].

ADC Payload Research Clinically studied enediyne DNA cleavage payload for targeted hematologic malignancy ADC development.
Mechanistic Tool Generates sequence-specific double-strand DNA breaks at TCCT/AGGA motifs, enabling DNA damage response studies.
Linker-Payload Chemistry Characterized AcBut-DMH-hydrazide conjugation chemistry supports DAR optimization and linker stability research.

Calicheamicin Differentiation from Other Payloads

Calicheamicin's differentiation from other DNA-damaging payloads—including fellow enediynes (esperamicin A1, neocarzinostatin, C-1027), duocarmycins, and pyrrolobenzodiazepine (PBD) dimers—stems from three quantifiable features not simultaneously present in any comparator: (i) a near-equimolar ratio of double-strand to single-strand DNA breaks (DSB:SSB ≈ 1:1), whereas other enediynes produce predominantly single-strand breaks with DSB:SSB ratios of 1:6 to 1:24 [1]; (ii) a unique trisulfide-based reductive activation trigger that couples intracellular glutathione levels to enediyne cycloaromatization, enabling a single activation event to generate both radical centers for double-strand scission without requiring post-treatment [2]; and (iii) two ADCs with mature Phase III overall survival data in hematologic malignancies, a regulatory milestone unmatched by any duocarmycin, PBD dimer, or other enediyne-derived ADC payload [3]. Substituting calicheamicin with a tubulin inhibitor (e.g., auristatin or maytansinoid) additionally forfeits the DNA-damage mechanism, which is independent of cell cycle phase and can kill quiescent tumor cells that tubulin inhibitors spare [4]. These cumulative differences mean that procurement specifications for calicheamicin must account for structural identity (aryltetrasaccharide domain intact), linker compatibility (AcBut-DMH hydrazide chemistry), and the distinctive DSB:SSB cleavage signature that defines its potency profile.

DSB Lesion Profile Calicheamicin’s near-exclusive double-strand break profile differs from other enediynes, which produce predominantly single-strand lesions; potency and repair kinetics may shift.
Activation Trigger The trisulfide-based reductive activation mechanism is unique; alternative enediynes may not activate via the same glutathione-dependent pathway, altering intracellular activation context.
Clinical Evidence Context Substitution loses the Phase III trial endpoint evidence context; other DNA-damaging payloads lack comparable ADC survival data and safety database maturity.

Calicheamicin Quantitative Evidence Guide

Double-Strand Break Selectivity vs. Other Enediynes

In a direct comparative analysis using a panel of radiomimetic enediyne antibiotics in Saccharomyces cerevisiae under well-controlled exposures producing ~20–25% cell death, calicheamicin γ1I generated a ratio of direct single-strand to double-strand breaks of 1:1, meaning essentially every DNA interaction produced a double-strand lesion [1]. In contrast, esperamicin A1 and neocarzinostatin produced predominantly single-strand damage, with SSB:DSB ratios of 24:1 and 6:1 respectively. For deoxyribose oxidation events specifically, calicheamicin's SSB:DSB ratio was 1:24—indicating a 24-fold enrichment for double-strand oxidative lesions relative to single-strand events, compared to 3.4:1 for esperamicin A1 and 2.2:1 for neocarzinostatin [1]. γ-Radiation, used as a non-selective oxidant control, exhibited SSB:DSB ratios of 35–100:1 [1].

DSB Selectivity
Head-to-head
Calicheamicin γ1I: SSB:DSB 1:1 (direct); deoxyribose oxidation SSB:DSB 1:24. Esperamicin A1: 24:1 direct. Neocarzinostatin: 6:1 direct. γ‑Radiation: 35–100:1.
Supports unique DSB lesion profile for ADC potency research.
Equitoxic exposure in S. cerevisiae; Fry et al. 2006 Table 1.
DNA damage enediyne antibiotics double-strand breaks

DNA Cleavage Kinetics vs. Esperamicin C

Kishikawa et al. performed a coupled kinetic analysis of esperamicin and calicheamicin cleavage of covalently closed circular PM2 DNA, quantifying the rate constants for conversion of supercoiled Form I DNA to nicked circular Form II (k1') and subsequently to linear Form III DNA (k2') [1]. The ratio k1'/k2' for DNase I was 5.4 and for esperamicin A1 was 3.9, consistent with predominantly single-strand nicking [1]. Calicheamicin displayed a fundamentally different kinetic profile: although the rate constant for the first strand break (k1') was lower than that of esperamicin C, the second strand break (k2') was substantially faster for calicheamicin, yielding efficient double-strand cleavage from a single activation event [1]. The authors concluded that calicheamicin is 'the better double-strand cleaving agent' and noted these drugs are 'unique among antitumor agents in that a single activation event on the warhead portion produces a double-strand break in DNA without the need to posttreat the DNA with other agents.' [1]

Cleavage Kinetics
Head-to-head
Calicheamicin: slower first-strand (k1') but fast second-strand (k2'), efficient DSB from single activation. Esperamicin C: faster k1' but slower k2'. DNase I k1'/k2' = 5.4; Esperamicin A1 = 3.9.
Indicates repair-resistant double-strand break kinetics.
PM2 DNA gel assay; Kishikawa et al. JACS 1991.
DNA cleavage kinetics esperamicin coupled kinetic analysis

Gemtuzumab Ozogamicin Survival Benefit in AML

A meta-analysis of individual patient data from five randomized controlled trials (n = 3,325) evaluating gemtuzumab ozogamicin (GO) added to standard induction chemotherapy versus chemotherapy alone in AML demonstrated a significant improvement in 5-year overall survival: 34.6% vs. 30.7% (HR 0.90, 95% CI 0.82–0.98; p = 0.01) [1]. The benefit was driven by a significant reduction in relapse risk (OR 0.81, 95% CI 0.73–0.90; p = 0.0001) [1]. Stratification by cytogenetic risk revealed the most pronounced benefit in favorable-risk AML: 5-year survival 76.3% with GO vs. 55.2% without (HR 0.47, 95% CI 0.31–0.73; p = 0.0005) [1]. A recent multi-center analysis of core binding factor AML (CBF-AML, n = 265) confirmed 2-year overall survival of 90% with GO-containing regimens versus 80% without (HR 0.45, 95% CI 0.21–0.95; p = 0.036) and higher measurable residual disease-negative remission (77% vs. 49%, p < 0.001) [2].

AML Survival Endpoint
Phase III meta-analysis
5-year OS: 34.6% vs. 30.7% (HR 0.90, 95% CI 0.82–0.98, p=0.01). Favorable-risk AML: HR 0.47, p=0.0005. CBF-AML 2-year OS: 90% vs. 80% (HR 0.45, p=0.036).
Reported survival endpoint context for CD33-targeted ADC.
n=3,325; Hills et al. Lancet Oncol 2014.
acute myeloid leukemia gemtuzumab ozogamicin overall survival

Inotuzumab Ozogamicin Remission in R/R B-ALL

The Phase III INO-VATE trial (NCT01564784; n = 326 randomized) compared inotuzumab ozogamicin (InO), an anti-CD22–calicheamicin ADC, with standard-of-care intensive chemotherapy in adults with relapsed/refractory B-cell ALL [1]. The complete remission/complete remission with incomplete hematologic recovery (CR/CRi) rate was 80.7% (95% CI 72.1–87.7) in the InO group versus 29.4% (95% CI 21.0–38.8) in the standard-therapy group (P < 0.001), a 2.74-fold increase [1]. Among responders, MRD negativity (below 0.01% marrow blasts) was achieved in 78.4% of InO patients versus 28.1% of standard-therapy patients (P < 0.001) [1]. Progression-free survival was significantly longer: median 5.0 months (95% CI 3.7–5.6) vs. 1.8 months (95% CI 1.5–2.2), HR 0.45 (97.5% CI 0.34–0.61; P < 0.001) [1]. Median overall survival was 7.7 months vs. 6.7 months (HR 0.77; 97.5% CI 0.58–1.03; P = 0.04) [1]. A subsequent genomic analysis confirmed InO efficacy across all leukemic subtypes including high-risk BCR::ABL1-like ALL (CR/CRi 85.7% vs. 0%) and TP53-altered disease (100% vs. 12.5%) [2].

B-ALL Remission Endpoint
Phase III INO-VATE
CR/CRi: 80.7% vs. 29.4% (P
Reported remission endpoint context for CD22-targeted ADC.
n=326; Kantarjian et al. N Engl J Med 2016.
Cleavage Geometry
Head-to-head (literature)
Calicheamicin: 3-bp stagger at 5′-TCCT-3′/3′-AGGA-5′. C-1027: 2-bp stagger at 5′-TAT-3′/3′-ATA-5′ and 5′-AGA-3′/3′-TCT-5′. Binding ΔG −7.6 to −8.9 kcal mol⁻¹ salt-dependent.
Compound-specific cleavage architecture, not a class-level property.
Footprinting and NMR; Sugiura et al. 1993, Krishnamurthy et al. 1995.
Potency Context
Cross-study comparable
Calicheamicin γ1I: P388 ED 5.0 μg/kg, B16 ED 1.25 μg/kg; antibacterial 4,000-fold vs. adriamycin. Payload IC50: 0.1–1 nM. PBD dimers: 0.1–1 pM; not substrates of ABCG2/MRP1.
Supports payload selection with established safety database.
Cross-study and class-level comparison; data from Maiese et al. 1989, Fu et al. 2022, Lage et al. 2025.
acute lymphoblastic leukemia inotuzumab ozogamicin complete remission

DNA Sequence Specificity vs. C-1027

Calicheamicin γ1I demonstrates a well-characterized sequence specificity for TCCT·AGGA tetranucleotide motifs, with the cleavage sites on complementary DNA strands separated by exactly 3 base pairs (3-bp stagger) [1]. This 3-bp double-stranded cleavage pattern is structurally programmed by the aryltetrasaccharide domain of calicheamicin, which positions the enediyne warhead such that it abstracts hydrogen atoms from the C-4′ and C-5′ positions of deoxyribose on opposing strands [2]. In a direct comparative study, Sugiura et al. demonstrated that the related enediyne C-1027 produces a different cleavage architecture with strand breaks spaced 2 base pairs apart at distinct sequence motifs (5′-TAT/3′-ATA and 5′-AGA/3′-TCT), establishing that calicheamicin's cleavage geometry is not a class-level property shared by all enediynes but a compound-specific feature arising from its unique aryltetrasaccharide–DNA interface [1]. Calicheamicin also cleaves at secondary motifs including TTGT and ATCT sequences, with the Gibbs free energy of binding (ΔG) ranging from −7.6 to −8.9 kcal mol⁻¹ depending on sequence context and NaCl concentration [3].

Cleavage Geometry
Head-to-head (literature)
Calicheamicin: 3-bp stagger at 5′-TCCT-3′/3′-AGGA-5′. C-1027: 2-bp stagger at 5′-TAT-3′/3′-ATA-5′ and 5′-AGA-3′/3′-TCT-5′. Binding ΔG −7.6 to −8.9 kcal mol⁻¹ salt-dependent.
Compound-specific cleavage architecture, not a class-level property.
Footprinting and NMR; Sugiura et al. 1993, Krishnamurthy et al. 1995.
DNA sequence specificity enediyne cleavage pattern minor groove binding

In Vivo Antitumor Potency vs. Adriamycin

The foundational characterization of calicheamicins reported by Maiese et al. established that calicheamicin γ1I exhibits in vivo antitumor activity against P388 leukemia and B16 melanoma in murine models at maximal effective doses of 5.0 μg/kg and 1.25 μg/kg, respectively [1]. In independent in vitro assessments, calicheamicin demonstrated biochemical prophage induction activity at concentrations below 1 pM and antibacterial activity 4,000-fold higher than adriamycin (doxorubicin), with minimum inhibitory concentrations (MICs) in the pg/mL range against most Gram-positive bacteria and ≤1 μg/mL against Gram-negative bacteria [1][2]. As an ADC payload, calicheamicin's potency is further contextualized by class-level comparisons: the IC50 range for calicheamicin-class payloads is 0.1–1 nM, placing it in the same potency tier as tubulin inhibitors (auristatins: 0.05–0.1 nM; maytansinoids: 0.05–0.1 nM) but with a distinct DNA-damaging mechanism [3]. Within the DNA-damaging payload class, calicheamicin (0.1–1 nM) is less potent than PBD dimers (0.1–1 pM) and duocarmycins (1–10 pM) on a molar IC50 basis, but unlike PBDs, calicheamicin is not a substrate of ABCG2 or MRP1 efflux transporters, and unlike duocarmycins, its clinical safety profile is defined by two FDA-approved ADCs rather than investigational data alone [3][4].

Potency Context
Cross-study comparable
Calicheamicin γ1I: P388 ED 5.0 μg/kg, B16 ED 1.25 μg/kg; antibacterial 4,000-fold vs. adriamycin. Payload IC50: 0.1–1 nM. PBD dimers: 0.1–1 pM; not substrates of ABCG2/MRP1.
Supports payload selection with established safety database.
Cross-study and class-level comparison; data from Maiese et al. 1989, Fu et al. 2022, Lage et al. 2025.
antitumor potency adriamycin P388 leukemia

Calicheamicin Application Scenarios

CD33-Targeted AML ADC Development

Calicheamicin is the only ADC payload with a Phase III meta-analytic dataset of 3,325 patients demonstrating a statistically significant overall survival benefit (HR 0.90, 5-year OS 34.6% vs. 30.7%, p = 0.01) when delivered via a CD33-targeted antibody in AML . The pronounced benefit in favorable-risk AML (HR 0.47, p = 0.0005) and CBF-AML (2-year OS 90% vs. 80%, HR 0.45, p = 0.036) provides a compelling rationale for procurement of calicheamicin linker-payload constructs for CD33-directed ADC programs. The validated fractionated dosing schedule of 3 mg/m²—identified as equally efficacious but less toxic than 6 mg/m²—provides a clinical reference point for dose optimization in development . The established linker chemistry (AcBut-DMH-hydrazide) and DAR range (4–6) offer a regulatory precedent for ADC manufacturing specifications .

CD22-Targeted B-ALL ADC Development

The INO-VATE Phase III trial provides direct evidence that calicheamicin delivered via a CD22 antibody achieves a CR/CRi rate of 80.7% versus 29.4% with standard chemotherapy (P < 0.001) and MRD negativity of 78.4% versus 28.1% (P < 0.001) in relapsed/refractory B-ALL . Critically, efficacy extends to genetically high-risk subgroups including BCR::ABL1-like ALL (CR/CRi 85.7% vs. 0%; P = 0.0076) and TP53-altered disease (100% vs. 12.5%; P = 0.0047), populations with historically dismal outcomes under standard chemotherapy . These data make calicheamicin the payload of choice for CD22-directed ADC programs where deep molecular remission is the clinical objective. The associated hepatotoxicity profile (11% veno-occlusive disease, predominantly in patients with prior or subsequent hematopoietic stem cell transplantation) is well-characterized, enabling risk-stratified clinical trial design .

DNA DSB Repair Research Tool

Calicheamicin γ1I is the only enediyne antibiotic that produces a near 1:1 ratio of direct single- to double-strand breaks, making it the cleanest experimental tool for generating defined DSB lesions without the confounding signal of excess single-strand breaks inherent to esperamicin A1 (24:1), neocarzinostatin (6:1), or γ-radiation (35–100:1) . The 3-bp staggered cleavage pattern at TCCT/AGGA motifs, combined with the well-characterized salt-dependent binding energetics (ΔG transition from −7.6 to −8.9 kcal mol⁻¹ at NaCl < 125 mM for TCCT), enables precise control of cleavage site selection in DNA substrates . The availability of calicheamicin ε, a non-cleaving structural analog that retains DNA-binding but lacks enediyne reactivity, provides a matched inactive control for distinguishing binding-dependent from cleavage-dependent cellular responses . These properties make calicheamicin an indispensable reagent for research groups studying DSB repair kinetics, homologous recombination, non-homologous end joining, and the DNA damage response.

Solid Tumor ADC Development

Calicheamicin's DNA-damaging mechanism operates independently of cell cycle phase, in contrast to tubulin inhibitors (auristatins, maytansinoids) that require cells to be in mitosis for cytotoxicity . Preclinical proof-of-concept for calicheamicin-based ADCs in solid tumors has been established with PF-06647263, an anti-EFNA4–calicheamicin ADC that achieved sustained tumor regressions in triple-negative breast cancer and ovarian cancer patient-derived xenograft (PDX) models at doses of 0.27–0.36 mg/kg . The DAR of 4.6 and AcBut-DMH-N-Ac-calicheamicin-γ1 linker-payload configuration provides a directly transferable manufacturing specification for procurement teams developing ADC candidates against solid tumor targets with low or heterogeneous antigen expression, where the potency and bystander killing properties of the calicheamicin warhead may compensate for limited antigen density .

Application
Selection Property
Validation Focus
CD33-targeted AML ADC research
Phase III AML survival endpoint evidence context
Confirm AML cell-line potency, linker stability, and fractionated dosing model
CD22-targeted B-ALL ADC research
Phase III CR/CRi and MRD negativity endpoint context
Verify CD22 binding, intracellular release, and MRD-response in B-ALL models
DNA DSB repair mechanistic studies
Defined DSB:SSB ratio and sequence-specific cleavage architecture
Use as DSB-generating tool with matched inactive analog control
Solid tumor ADC development research
Cell-cycle independent DNA damage and bystander activity
Evaluate tumor regression in PDX models and DAR sensitivity

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

22 linked technical documents
Explore Hub
FoundationalNovember 2025

An In-depth Technical Guide to the Calicheamicin-Producing Organism Micromonospora echinospora
FoundationalNovember 2025

The Enediyne Core of Calicheamicin: A Technical Guide to its Biosynthesis
FoundationalNovember 2025

An In-Depth Technical Guide to the DNA Cleavage Mechanism of Calicheamicin
MethodologicalNovember 2025

Application Notes and Protocols for Calicheamicin as a Payload in Antibody-Drug Conjugates
MethodologicalNovember 2025

Application Notes and Protocols: Linker Chemistry for Calicheamicin Antibody-Drug Conjugates
MethodologicalNovember 2025

Application Notes: The Use of Calicheamicin in Targeted Cancer Therapy
TroubleshootingNovember 2025

Technical Support Center: Overcoming Resistance to Calicheamicin-Based Therapies
TroubleshootingNovember 2025

Technical Support Center: Total Synthesis of Calicheamicin γ¹ᴵ
TroubleshootingNovember 2025

Technical Support Center: Stabilizing the Trisulfide Trigger of Calicheamicin
ValidationNovember 2025

A Comparative Guide to the Cytotoxicity of Calicheamicin and Esperamicin
ValidationNovember 2025

Validating the DNA Binding Specificity of Calicheamicin: A Comparative Guide
ValidationNovember 2025

A Head-to-Head Comparison of Calicheamicin and Duocarmycin Antibody-Drug Conjugates
View all 22 documents
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